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Compound of Interest

Compound Name:
(S)-2-Amino-N-(4-methoxy-

benzyl)-propionamide

CAS No.: 197727-65-4

Cat. No.: B3249815

Get Quote

Part 1: Chemical Identity & Core Properties
H-Ala-NH-PMB (L-Alanine-N-(4-methoxybenzyl)amide) is a specialized amino acid derivative

primarily utilized in peptide chemistry as a "masked" C-terminal amide precursor or a

backbone-protected building block. Unlike standard catalog reagents, it is frequently

synthesized in situ or as a custom intermediate to facilitate the synthesis of C-terminal amides

(–CONH₂) via oxidative cleavage, avoiding the harsh conditions typically required for

ammonolysis.

Physicochemical Profile[1][2][3][4][5][6][7][8]
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Property Data Note

Chemical Name
(S)-2-amino-N-(4-

methoxybenzyl)propanamide
IUPAC

Common Name H-Ala-NH-PMB; Ala-PMB

CAS Number Not widely indexed
Often cited as HCl salt or Boc-

precursor

Molecular Formula C₁₁H₁₆N₂O₂

Molecular Weight 208.26 g/mol Free base

Precursor CAS
15761-38-3 (Boc-Ala-

OH)2393-23-9 (PMB-Amine)
Synthesis starting materials

Solubility
Soluble in MeOH, DMF,

DMSO, Water (moderate)
HCl salt is highly water-soluble

pKa (Calc) ~8.1 (α-amine)

Stability
Acid-stable (TFA); Oxidatively

labile
Cleaved by CAN/DDQ

Part 2: Synthesis & Manufacturing Protocol
As a Senior Application Scientist, I recommend the Boc-chemistry route for the synthesis of H-

Ala-NH-PMB. This pathway offers superior control over side reactions compared to Fmoc

strategies, where the basic conditions (piperidine) could prematurely affect sensitive linkers if

present in complex assemblies.

Synthesis Workflow (Boc-Strategy)[1][9]
Reagents:

Starting Material: Boc-Ala-OH (1.0 eq)

Amine Source: 4-Methoxybenzylamine (PMB-NH₂, 1.1 eq)

Coupling Agent: EDC·HCl (1.2 eq) / HOBt (1.2 eq)
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Base: DIPEA (2.0 eq)

Solvent: DCM/DMF (9:1)

Protocol:

Activation: Dissolve Boc-Ala-OH in DCM/DMF at 0°C. Add HOBt and EDC·HCl. Stir for 15

minutes to generate the active ester.

Coupling: Add 4-Methoxybenzylamine and DIPEA dropwise. Allow the reaction to warm to

Room Temperature (RT) and stir for 4–6 hours.

Checkpoint: Monitor by TLC (EtOAc/Hexane 1:1). The active ester spot should disappear.

Workup: Dilute with EtOAc. Wash sequentially with 1M KHSO₄ (acidic wash removes

unreacted amine), Sat. NaHCO₃ (removes unreacted acid), and Brine. Dry over Na₂SO₄ and

concentrate.

Result:Boc-Ala-NH-PMB (White solid/foam).

Deprotection: Dissolve the intermediate in TFA/DCM (1:1). Stir for 30–60 minutes at RT.

Isolation: Evaporate volatiles under reduced pressure. Precipitate the product by adding cold

Diethyl Ether (Et₂O). Filter and dry.

Final Product:H-Ala-NH-PMB·TFA (White powder).

Visualization: Synthesis Pathway
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Click to download full resolution via product page

Caption: Step-wise synthesis of H-Ala-NH-PMB via Boc-chemistry, highlighting the critical

coupling and deprotection phases.

Part 3: Applications & Mechanism of Action
The primary utility of H-Ala-NH-PMB lies in its ability to serve as a latent primary amide. In

complex peptide synthesis, direct synthesis of C-terminal amides can be challenging due to

aggregation or side reactions during cleavage. The PMB group acts as a "safety catch."

The Oxidative Cleavage Strategy
The PMB-amide bond is unique because it is stable to acidic conditions (TFA, HBr) used to

remove standard protecting groups (Boc, tBu, Trt), but is highly labile to oxidative cleavage.[1]

Reagent: Cerium Ammonium Nitrate (CAN) or DDQ.

Mechanism:

Single Electron Transfer (SET): The oxidant removes an electron from the electron-rich

aromatic PMB ring, forming a radical cation.

Hydrolysis: The benzylic carbon becomes susceptible to nucleophilic attack by water.

Release: The C-N bond cleaves, releasing the free primary amide (H-Ala-NH₂) and p-

methoxybenzaldehyde.

Experimental Protocol: Oxidative Release
Objective: Convert H-Ala-NH-PMB (or Peptidyl-Ala-NH-PMB) to H-Ala-NH₂.

Dissolution: Dissolve the PMB-protected peptide in Acetonitrile/Water (4:1).

Oxidation: Add CAN (3.0–4.0 eq) dissolved in water dropwise at 0°C.

Note: The solution will turn orange/yellow.

Reaction: Stir at 0°C for 30 minutes, then warm to RT for 1 hour.
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Quenching: Add dilute Na₂S₂O₃ or ascorbic acid to quench excess oxidant (color fades).

Purification: Extract with EtOAc to remove the aldehyde byproduct. The aqueous layer

contains the free amide peptide. Lyophilize.

Visualization: Oxidative Cleavage Mechanism
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Caption: Mechanism of PMB removal via oxidative cleavage (CAN/DDQ) to yield the target

primary amide.
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General Protecting Groups: "PMB Protecting Group: Protection & Deprotection Mechanism."

Total Synthesis. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. total-synthesis.com [total-synthesis.com]

To cite this document: BenchChem. [Technical Guide: H-Ala-NH-PMB (L-Alanine 4-
Methoxybenzylamide)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3249815/docs#technical-guide-h-ala-nh-pmb-l-
alanine-4-methoxybenzylamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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